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Compound of Interest

Compound Name: AGK7

Cat. No.: B7729910

Essential Safety and Handling Guide for AGK7

This guide provides crucial safety and logistical information for the proper handling and
disposal of AGK7, a SIRTZ2 inhibitor utilized in laboratory research. Adherence to these
procedures is vital for ensuring the safety of all personnel and maintaining a secure research
environment.

Understanding AGK7

AGKZ7 is a chemical compound with the following identifiers:
e Chemical Formula: C23H13CI2N30O:2

e Molecular Weight: 434.3 Da

e CAS Number: 304896-21-7

It is a crystalline solid, soluble in Dimethyl Sulfoxide (DMSO) and Dimethylformamide (DMF).[1]
[2][3][4] AGKT7 is intended for research use only and is not for human administration.[2][5]

Personal Protective Equipment (PPE)

The following personal protective equipment must be worn at all times when handling AGK7 to
minimize exposure and ensure personal safety.
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PPE Category Item Specification

Must be ANSI Z87.1 compliant.

) Safety Glasses with Side Provides protection from
Eye Protection i .
Shields or Goggles splashes and airborne
particles.

Nitrile or neoprene gloves are

recommended. Inspect for

Hand Protection Chemical-Resistant Gloves )
tears or degradation before
each use.
A full-length lab coat should be
Body Protection Laboratory Coat worn to protect skin and

clothing from contamination.

All handling of AGK7 powder

) should be conducted in a fume
) Fume Hood or Ventilated )
Respiratory Encl hood or other ventilated
nclosure
enclosure to avoid dust

inhalation.

Step-by-Step Handling Procedures

3.1. Preparation and Weighing

o Work Area Preparation: Ensure the designated work area, preferably within a certified
chemical fume hood, is clean and uncluttered.

o Gather Materials: Assemble all necessary equipment, including a microbalance, weigh paper
or boat, spatula, and appropriate solvent for solubilization.

o Don PPE: Put on all required personal protective equipment as outlined in the table above.

o Weighing: Carefully weigh the desired amount of AGK7. Avoid generating dust. If any static
is present on the weigh boat, use an anti-static gun.

3.2. Solubilization
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» Solvent Addition: In the fume hood, add the appropriate solvent (e.g., DMSO) to the vessel
containing the weighed AGK?7.

e Dissolving: Gently swirl or vortex the solution until the AGK?7 is fully dissolved. Warming may
be necessary for complete solubilization in some solvents.[3]

o Labeling: Clearly label the container with the compound name (AGK7), concentration,
solvent, and date of preparation.

3.3. Storage
e Solid Form: Store AGK?7 as a crystalline solid at -20°C in a tightly sealed container.[2][4]

 In Solution: The storage conditions for AGK7 in solution will depend on the solvent used. For
long-term storage, it is generally recommended to aliquot the solution and store it at -20°C or
-80°C to minimize freeze-thaw cycles.

Spill Management

In the event of a spill, follow these procedures immediately.

Click to download full resolution via product page
Caption: Workflow for handling an AGK?7 spill.
Disposal Plan
All waste materials contaminated with AGK7 must be treated as hazardous chemical waste.

o Waste Segregation:
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o Solid Waste: Collect all used weigh boats, contaminated gloves, and other solid materials
in a designated, sealed, and clearly labeled hazardous waste container.

o Liquid Waste: Dispose of unused solutions containing AGK7 in a designated, sealed, and
clearly labeled hazardous liquid waste container. Do not pour down the drain.

e Labeling: All waste containers must be labeled with "Hazardous Waste," the full chemical
name "AGK?7," and the primary hazard (e.g., "Chemical Irritant”).

» Disposal: Arrange for the disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) department. Follow all local, state, and federal
regulations for chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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